Cas no 3806-93-7 (2,4,6-Heptanetricarboxylic acid, trimethyl ester)

• Product Name: 2,4,6-Heptanetricarboxylic acid, trimethyl ester
• CAS No: 3806-93-7
• MF: C₁₃H₂₂O₆
• MW: 274.310184955597
• CID: 291550
• PubChem ID: 71447038
• Update Time: 2025-04-19

2,4,6-Heptanetricarboxylic acid, trimethyl ester Chemical and Physical Properties

Names and Identifiers

• 2,4,6-Heptanetricarboxylic acid, trimethyl ester
• trimethyl 1-methylhexane-1,3,5-tricarboxylate
• LogP
• Trimethyl heptane-2,4,6-tricarboxylate
• 3806-93-7
• DTXSID20855377

• Inchi： 1S/C13H22O6/c1-8(11(14)17-3)6-10(13(16)19-5)7-9(2)12(15)18-4/h8-10H,6-7H2,1-5H3
• InChI Key： XYRDLOWVXCXYQQ-UHFFFAOYSA-N
• SMILES： O(C)C(C(CC(C(=O)OC)C)CC(C(=O)OC)C)=O

Computed Properties

• Exact Mass: 274.14166
• Monoisotopic Mass: 274.14163842g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 10
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.9Ų

Experimental Properties

• PSA: 78.9